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Compound of Interest

Compound Name: Abacavir, trans-

CAS No.: 783292-37-5

Cat. No.: B1278640

Get Quote

Introduction: Defining Abacavir and its
Stereochemical Nuances
Abacavir is a potent carbocyclic nucleoside analogue that functions as a reverse transcriptase

inhibitor (NRTI), a cornerstone in the combination therapy for Human Immunodeficiency Virus

(HIV) type 1 infection.[1][2] Its mechanism of action involves intracellular phosphorylation to its

active metabolite, carbovir triphosphate, which competitively inhibits the HIV reverse

transcriptase enzyme and terminates viral DNA chain elongation.[1][3]

A critical aspect of Abacavir's chemical identity is its stereochemistry. The pharmacologically

active molecule is specifically the (1S,4R)-cis isomer. The user's query for "Abacavir, trans-" is
noted; however, within the corpus of scientific literature, regulatory filings, and pharmacopeias,

the term "trans-Abacavir" is not standard nomenclature for the active pharmaceutical ingredient

(API). The therapeutic agent is unequivocally the cis diastereomer, where the purine base and

the hydroxymethyl group are on the same face of the cyclopentene ring. This guide will,

therefore, focus on the well-documented physicochemical properties of the active (1S,4R)-cis-

Abacavir.
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Chemical Identity and Structure
A precise understanding of a molecule's identity is paramount for any scientific investigation.

Abacavir is most commonly supplied as its sulfate salt to improve its handling and formulation

properties.

Identifier Abacavir (Free Base) Abacavir Sulfate

Chemical Name

(1S,4R)-4-[2-Amino-6-

(cyclopropylamino)-9H-purin-9-

yl]-2-cyclopentene-1-

methanol[4][5]

bis({(1S,4R)-4-[2-amino-6-

(cyclopropylamino)-9H-purin-9-

yl]cyclopent-2-en-1-

yl}methanol);sulfuric acid[6]

Synonyms

(-)-cis-4-[2-amino-6-

(cyclopropylamino)-9H-purin-9-

yl]-2-cyclopentene-1-methanol,

1592U89[5]

Ziagen (trade name)[4][5]

CAS Registry No. 136470-78-5[4][5] 188062-50-2[4][6]

Molecular Formula C₁₄H₁₈N₆O[1][7] (C₁₄H₁₈N₆O)₂·H₂SO₄[4]

Molecular Weight 286.33 g/mol [5][7] 670.74 g/mol [4]

Molecular Structure:

Caption: 2D representation of Abacavir's core structure.

Core Physicochemical Properties
The physicochemical characteristics of an API are foundational to its behavior, from formulation

to its pharmacokinetic profile.
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Property Value Source(s)

Physical Appearance
White to off-white solid or solid

foam.
[4][6]

Melting Point 165 °C [1][5][7]

pKa 5.01 (weak base) [3][4][8]

LogP (octanol/water) 1.2 - 1.22 [1][3][4][8]

Solubility Profile
Solubility is a critical determinant of bioavailability and formulation strategy. Abacavir's solubility

is significantly enhanced by the formation of its sulfate salt.

| Solvent/Condition | Form | Solubility | Source(s) | | --- | --- | --- | | Distilled Water (25°C) |

Sulfate Salt | ~77 mg/mL (77,000 mg/L) |[6][9] | | Water (25°C, pH 7) | Free Base | >80 mM |[3]

[8][9] | | PBS (pH 7.2) | Sulfate Salt | ~1 mg/mL |[10] | | DMSO | Free Base | ≥57 mg/mL |[11] | |

DMSO | Sulfate Salt | ~0.15 mg/mL |[10] | | Ethanol | Free Base | ≥39.3 mg/mL (with warming) |

[12] |

Note: The higher lipophilicity of Abacavir (LogP ~1.22) compared to other NRTIs like

Zidovudine (LogP ~0.09) contributes to its good oral bioavailability and ability to cross the

blood-brain barrier.[3][8]

Polymorphism
Polymorphism, the ability of a solid material to exist in multiple crystalline forms, is a vital

consideration in drug development as it can impact stability, solubility, and bioavailability. It has

been discovered that Abacavir sulfate can be prepared in at least three stable, well-defined,

and reproducible crystalline forms.[4] Characterizing and controlling the polymorphic form is

essential during manufacturing to ensure consistent product quality and performance.

Stability Profile
Understanding the degradation pathways of an API is crucial for determining appropriate

storage conditions and shelf-life. Forced degradation studies on Abacavir sulfate have revealed
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its stability under various stress conditions.

| Stress Condition | Stability Outcome | Degradation Products | Source(s) | | --- | --- | --- | | Acidic

Hydrolysis | Significant degradation | An unknown impurity (Imp-A1) and a known impurity (Imp-

B) were formed. |[2] | | Basic Hydrolysis | No significant degradation observed | - |[2] | |

**Oxidative (e.g., H₂O₂) ** | Significant degradation | Degradation observed. |[2] | | Photolytic |

No significant degradation observed | - |[2] | | Thermal | No significant degradation observed | -

|[2] |

These findings indicate that Abacavir is most susceptible to degradation in acidic and oxidative

environments. From a clinical perspective, studies have shown that concentrations of Abacavir

in serum and cerebrospinal fluid remain stable over a two-year period of therapy, suggesting

good in vivo stability.[13][14]

Stress Conditions

Outcomes

Abacavir Sulfate

Acidic Hydrolysis Oxidation Basic Hydrolysis Thermal Photolytic

Significant Degradation Stable
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Caption: Logical flow of Abacavir's stability under stress.

Analytical Characterization
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A robust suite of analytical methods is required for the identification, quantification, and quality

control of Abacavir in both bulk form and pharmaceutical preparations.

Spectroscopic Methods
UV-Visible Spectroscopy: UV spectroscopy is a simple and rapid method for the quantification

of Abacavir.[15] The molecule exhibits characteristic absorbance maxima that are dependent

on the pH of the solvent.

| Solvent / Condition | λmax (nm) | Molar Extinction (ε) | Source(s) | | --- | --- | --- | | pH 1 | 296,

255 | 14000, 10700 |[4][5] | | pH 7 | 284, 259 | 15900, 9200 |[4][5] | | pH 13 | 284, 259 | 15800,

9100 |[4][5] | | Methanol | 286 | - |[16] | | Distilled Water | 285 | - |[17] |

Experimental Protocol: UV Spectrophotometric Estimation

Standard Stock Solution Preparation: Accurately weigh and dissolve 50 mg of Abacavir

sulfate reference standard in 50 mL of the chosen solvent (e.g., methanol or distilled water)

to obtain a concentration of 1 mg/mL.[16][17]

Working Standard Solutions: Prepare a series of dilutions from the stock solution to create

concentrations ranging from 5-40 µg/mL.[17]

Wavelength Scanning: Scan a working standard solution (e.g., 20 µg/mL) from 400 nm to

200 nm against a solvent blank to determine the wavelength of maximum absorbance

(λmax).[17]

Calibration Curve: Measure the absorbance of each working standard solution at the

determined λmax. Plot a graph of absorbance versus concentration.

Sample Analysis: Prepare the sample solution from the pharmaceutical dosage form,

ensuring the final concentration falls within the linear range of the calibration curve. Measure

its absorbance and determine the concentration from the calibration curve.

Infrared (IR) Spectroscopy: Fourier-Transform Infrared (FTIR) spectroscopy is used to confirm

the identity of Abacavir by analyzing its functional groups. The IR spectrum provides a unique

fingerprint that can be compared to a reference standard.[18][19]
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Mass Spectrometry (MS): Liquid Chromatography coupled with tandem Mass Spectrometry

(LC-MS/MS) is a highly sensitive and specific method for quantifying Abacavir and its

metabolites in biological matrices.[20] In positive electrospray ionization mode, Abacavir

typically shows a precursor ion [M+H]⁺ at m/z 287.2-287.3.[21][22] The most common product

ion resulting from fragmentation is m/z 191.2, which corresponds to the elimination of the

cyclopentenyl moiety.[22][23]

Chromatographic Methods
High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC (RP-HPLC) with

UV detection is the most common method for the assay and impurity profiling of Abacavir.

Experimental Protocol: RP-HPLC Determination of Abacavir Sulfate

Instrumentation: A standard HPLC system with a UV detector, a C18 column (e.g., 250 mm x

4.6 mm, 5 µm particle size), and an isocratic pump.[24][25]

Mobile Phase: A mixture of an organic solvent and an aqueous buffer. A common mobile

phase consists of acetonitrile and 0.05 M potassium dihydrogen phosphate (pH adjusted to

4.2) in a 50:50 ratio.[24]

Flow Rate: 1.0 mL/min.[24]

Detection: UV detection at a wavelength between 220 nm and 285 nm, depending on the

specific method and desired sensitivity.[17][24]

Internal Standard (Optional but Recommended): Nelfinavir mesylate (50 µg/mL) can be used

as an internal standard to improve precision.[24]

Procedure:

Prepare standard and sample solutions in the mobile phase.

Inject a fixed volume (e.g., 20 µL) onto the column.

Record the chromatogram. The retention time for Abacavir under these conditions is

approximately 3.5 minutes.[24]
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Quantify the amount of Abacavir by comparing the peak area of the sample to that of the

standard.

Sample & Standard Preparation

HPLC Analysis

Data Processing

Prepare Standard Solutions
(e.g., 0.5-200 µg/mL)

Inject 20 µL onto
C18 Column

Prepare Sample Solution
(from bulk or tablet)

Prepare Mobile Phase
(ACN:Phosphate Buffer)

Isocratic Elution
Flow Rate: 1.0 mL/min

UV Detection
(e.g., 220 nm)

Record Chromatogram
(RT ~3.5 min)

Quantify using
Peak Area Ratio
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Caption: General workflow for RP-HPLC analysis of Abacavir.

Conclusion
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The physicochemical properties of Abacavir (specifically the (1S,4R)-cis-isomer) are well-

characterized, providing a solid foundation for its development, manufacturing, and clinical use.

Its nature as a weak base, moderate lipophilicity, and well-defined stability profile are key

attributes. The existence of polymorphism in its sulfate salt necessitates stringent control during

production. A comprehensive suite of analytical techniques, particularly UV spectroscopy and

RP-HPLC, allows for robust quality control and accurate quantification in various matrices. This

guide provides drug development professionals with the core technical data and validated

methodologies essential for working with this critical antiretroviral agent.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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